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Compound of Interest

Compound Name: Rti-122

Cat. No.: B15605730 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) for RTI-121 is not publicly available.

The following guidance is based on the general principles of handling potent psychoactive

compounds, particularly dopamine reuptake inhibitors and phenyltropane derivatives.

Researchers must always conduct a thorough risk assessment and adhere to their institution's

specific safety protocols.

RTI-121, or (–)-2β-Carbomethoxy-3β-(4-iodophenyl)tropane, is a potent and long-acting

stimulant that acts as a highly selective dopamine reuptake inhibitor.[1] Its pharmacological

properties necessitate stringent safety protocols to prevent accidental exposure and ensure a

safe laboratory environment. This guide provides essential safety and logistical information for

researchers, scientists, and drug development professionals handling this compound.

Hazard Identification and Risk Assessment
RTI-121's primary mechanism of action is the blockade of the dopamine transporter (DAT),

leading to increased extracellular dopamine levels.[2][3][4][5] As a potent stimulant, the primary

hazards are associated with its pharmacological effects.

Potential Hazards:

High Potency: Small quantities of the compound can elicit significant physiological effects.

Stimulant Effects: Accidental exposure could lead to cardiovascular effects (e.g., increased

heart rate, blood pressure), neurological effects (e.g., agitation, anxiety), and has a potential
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for abuse.[1]

Unknown Long-Term Effects: Comprehensive toxicological data for RTI-121 is not available.

Quantitative Data
Due to the limited public availability of specific safety data for RTI-121, the following tables

include general information and highlight the absence of specific toxicological values.

Physical and Chemical Properties

Property Value

Formula C₁₈H₂₄INO₂

Molar Mass 413.299 g/mol

Toxicological Data

Metric Value

LD50 (Oral, Rat) Data not available

LD50 (Dermal, Rabbit) Data not available

LC50 (Inhalation, Rat) Data not available

Occupational Exposure Limits Not established

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing exposure risk. The following table

outlines the recommended PPE for handling RTI-121.
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Protection Type Recommended Equipment

Eye Protection
Chemical safety goggles with side shields or a

full-face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene). Double-gloving is recommended.

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to avoid inhalation of any

airborne particles.

Body Protection

A lab coat should be worn at all times. For

procedures with a higher risk of splashes, a

chemically resistant apron is recommended.

Operational Plan: Safe Handling Protocol
The following protocol outlines a step-by-step procedure for the safe handling of RTI-121 in a

laboratory setting.

Experimental Protocol: Weighing and Solubilizing RTI-121

Preparation:

Ensure the chemical fume hood is operational and the work area is decontaminated.

Assemble all necessary equipment: analytical balance, spatulas, weighing paper, vials,

and appropriate solvents.

Don all required PPE as outlined in the table above.

Weighing:

Perform all weighing operations within the chemical fume hood.

Use a dedicated, labeled spatula for handling the compound.
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Carefully transfer the desired amount of RTI-121 onto weighing paper. Avoid generating

dust.

Record the weight and immediately transfer the compound to a suitable vial.

Solubilization:

Add the desired solvent to the vial containing RTI-121.

Cap the vial securely and vortex or sonicate until the compound is fully dissolved.

Visually inspect the solution to ensure there are no undissolved particles.

Post-Handling:

Decontaminate all surfaces and equipment used.

Dispose of all contaminated materials according to the disposal plan.

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly with soap and water.

Experimental Workflow for Safe Handling of RTI-121
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General workflow for safe chemical handling in a laboratory setting.
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Signaling Pathway
RTI-121 is a high-affinity ligand for the dopamine transporter (DAT). By binding to DAT, it blocks

the reuptake of dopamine from the synaptic cleft into the presynaptic neuron. This leads to an

accumulation of dopamine in the synapse, enhancing dopaminergic neurotransmission.
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Mechanism of action of RTI-121 at the dopamine synapse.

Disposal Plan
Proper disposal of RTI-121 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation and Disposal Protocol:

Solid Waste:

All contaminated solid waste (e.g., gloves, weighing paper, pipette tips) should be

collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Do not mix with general laboratory waste.

Liquid Waste:

Solutions containing RTI-121 should be collected in a labeled, sealed hazardous waste

container.

The container should be compatible with the solvents used.

Do not dispose of liquid waste down the drain.

Unused Compound:

Unused or expired RTI-121 should be treated as hazardous waste.

Do not attempt to neutralize the compound without consulting your institution's

environmental health and safety (EHS) office.

Final Disposal:

All hazardous waste containing RTI-121 must be disposed of through your institution's

EHS-approved waste management vendor.
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Follow all local, state, and federal regulations for the disposal of controlled substance

analogues and hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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